Anzemet (TN)

• Molecular Formula: C20H24N2O6S
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C19H20N2O3.CH4O3S/c22-18-10-21-12-5-11(18)6-13(21)8-14(7-12)24-19(23)16-9-20-17-4-2-1-3-15(16)17;1-5(2,3)4/h1-4,9,11-14,20H,5-8,10H2;1H3,(H,2,3,4)
• InChIKey: PSGRLCOSIXJUAL-UHFFFAOYSA-N

Anzemet (Dolasetron) Procurement Guide: 5-HT3 Antagonist for Chemotherapy and Postoperative Nausea

Anzemet (dolasetron mesylate) is a selective serotonin 5-HT3 receptor antagonist indicated for the prevention of nausea and vomiting associated with moderately emetogenic cancer chemotherapy in adults and children aged 2 years and older [1]. It is a prodrug that undergoes rapid in vivo conversion by carbonyl reductase to its primary active metabolite, hydrodolasetron, which is responsible for its antiemetic activity [2].

Mechanism Selective 5-HT3 receptor antagonist

Prodrug Requires carbonyl reductase activation to hydrodolasetron

Research models CINV and PONV endpoint studies

• [1] DailyMed. ANZEMET- dolasetron mesylate tablet, film coated. National Library of Medicine. Updated December 12, 2023. View Source
• [2] Balfour JA, Goa KL. Dolasetron. Drugs. 1997;54(2):273-298. doi:10.2165/00003495-199754020-00005 View Source

Why Anzemet (Dolasetron) Cannot Be Simply Substituted with Generic 5-HT3 Antagonists

Despite a shared mechanism of action, 5-HT3 receptor antagonists exhibit clinically significant differences in chemical structure, receptor binding affinity, and pharmacokinetic profiles that preclude simple therapeutic interchange [1]. Critically, dolasetron is a prodrug requiring metabolic activation to hydrodolasetron, which is then primarily cleared via CYP2D6—a pathway subject to genetic polymorphism that produces up to a threefold difference in plasma exposure between poor and extensive metabolizers [2]. These pharmacogenetic and metabolic distinctions, combined with agent-specific differences in QT prolongation risk and cost-effectiveness profiles, necessitate evidence-based selection rather than class-based substitution.

Prodrug activation

Metabolic conversion to hydrodolasetron differs from direct-acting 5-HT3 antagonists

CYP2D6 clearance

Active metabolite exposure varies substantially with CYP2D6 metabolizer status

QTc prolongation

Agent-specific cardiac safety endpoint profile may not transfer across 5-HT3 antagonists

• [1] Gan TJ. Selective serotonin 5-HT3 receptor antagonists for postoperative nausea and vomiting: are they all the same? CNS Drugs. 2005;19(3):225-238. doi:10.2165/00023210-200519030-00004 View Source
• [2] Adams LM, Johnson MR, Wargin WA, et al. Effect of casopitant, a novel NK-1 antagonist, on the pharmacokinetics of dolasetron and granisetron. Support Care Cancer. 2009;17(9):1187-1193. doi:10.1007/s00520-008-0572-4 View Source

Quantitative Comparative Evidence: Anzemet (Dolasetron) Versus 5-HT3 Antagonist Alternatives

Pharmacogenetic Variability: CYP2D6 Polymorphism Alters Hydrodolasetron Exposure Threefold

Dolasetron is unique among 5-HT3 antagonists as a prodrug whose active metabolite, hydrodolasetron, is cleared predominantly via CYP2D6. Plasma exposures of hydrodolasetron are increased approximately threefold in CYP2D6 poor metabolizers (PMs) compared to extensive metabolizers (EMs) [1]. This pharmacogenetic variability is clinically relevant; decreased efficacy has been attributed to duplication of the CYP2D6 allele and more rapid CYP2D6-catalyzed elimination of hydrodolasetron [2]. In contrast, ondansetron is metabolized by multiple CYP isoforms (CYP1A2, CYP2D6, CYP3A4) and granisetron primarily by CYP3A4, resulting in different pharmacogenetic susceptibility profiles.

CYP2D6 PMs vs EMs

Class-level

~3× higher hydrodolasetron exposure

Exposure-model interpretation in pharmacogenetic studies

Healthy volunteer PK studies

Evidence Dimension	Plasma exposure of active metabolite in CYP2D6 PMs vs EMs
Target Compound Data	Hydrodolasetron exposure increased approximately threefold in PMs versus EMs
Comparator Or Baseline	Ondansetron: Metabolized by CYP1A2, CYP2D6, CYP3A4; Granisetron: Metabolized primarily by CYP3A4
Quantified Difference	Threefold higher hydrodolasetron exposure in CYP2D6 PMs
Conditions	Healthy volunteer pharmacokinetic studies; CYP2D6 genotyping

Why This Matters

For patient populations with known or suspected CYP2D6 polymorphisms, dolasetron's pharmacogenetic profile requires consideration distinct from other 5-HT3 antagonists, potentially affecting both efficacy and safety.

• [1] Adams LM, Johnson MR, Wargin WA, et al. Effect of casopitant, a novel NK-1 antagonist, on the pharmacokinetics of dolasetron and granisetron. Support Care Cancer. 2009;17(9):1187-1193. doi:10.1007/s00520-008-0572-4 View Source
• [2] Janicki PK, Schuler HG, Jarzembowski TM, Rossi M. More than polymorphism. Anesth Analg. 2007;104(6):1592-1593. doi:10.1213/01.ane.0000261277.52994.6b View Source

QTc Prolongation Risk: Dolasetron + Dexamethasone Significantly Higher Than Ondansetron + Dexamethasone

A network meta-analysis of 3358 children and adults across four randomized controlled trials demonstrated that dolasetron + dexamethasone was associated with a significantly greater risk of QTc prolongation compared to ondansetron + dexamethasone (odds ratio 2.94, 95% confidence interval 2.13–4.17) [1]. This differential cardiac safety signal was not observed for other 5-HT3 antagonist comparisons in the same analysis, indicating a drug-specific rather than class-wide effect.

QTc prolongation

Head-to-head

OR 2.94 (95% CI 2.13–4.17) dolasetron+dex vs ondansetron+dex

Cardiac safety endpoint profile may differ

Network meta-analysis, 3358 patients

Evidence Dimension	Risk of QTc prolongation
Target Compound Data	Dolasetron + dexamethasone vs ondansetron + dexamethasone: OR 2.94 (95% CI 2.13–4.17)
Comparator Or Baseline	Ondansetron + dexamethasone
Quantified Difference	194% higher odds of QTc prolongation with dolasetron combination
Conditions	Network meta-analysis of 4 RCTs; 3358 children and adults receiving chemotherapy

Why This Matters

Institutional formulary decisions and clinical selection must weigh this differential cardiac safety risk, particularly in patients with pre-existing cardiac conditions, electrolyte abnormalities, or those receiving concomitant QT-prolonging agents.

• [1] Tricco AC, Soobiah C, Blondal E, et al. Comparative safety and effectiveness of serotonin receptor antagonists in patients undergoing chemotherapy: a systematic review and network meta-analysis. BMC Med. 2016;14(1):216. doi:10.1186/s12916-016-0761-9 View Source

Cost-Effectiveness in Postoperative Nausea and Vomiting: Dolasetron 12.5 mg IV More Cost-Effective Than Ondansetron 4 mg IV

In a prospective, randomized, double-blind trial of adult outpatient surgery patients with established PONV, dolasetron 12.5 mg IV demonstrated superior outcomes: 40% of dolasetron patients required rescue medication compared to 70% of ondansetron 4 mg IV patients (P < 0.004) [1]. Dolasetron was approximately 40% less expensive than ondansetron, and total costs (study drug plus rescue antiemetics) were 30% less in the dolasetron group [1]. Similarly, in otolaryngologic surgery, 12.5 mg of dolasetron IV was more cost-effective than 4 mg ondansetron IV for PONV prevention while maintaining similar patient satisfaction [2].

Rescue medication use

Head-to-head

Dolasetron 40% vs ondansetron 70%; total cost 30% lower

Supports pharmacoeconomic endpoint evaluation

Adult outpatient surgery PONV

Evidence Dimension	Rescue medication requirement and total treatment cost
Target Compound Data	Dolasetron 12.5 mg IV: 40% rescue medication use; 40% lower drug acquisition cost; 30% lower total cost
Comparator Or Baseline	Ondansetron 4 mg IV: 70% rescue medication use
Quantified Difference	30 percentage-point absolute reduction in rescue medication use (P < 0.004); 40% cost savings
Conditions	Adult outpatient surgery patients with established PONV

Why This Matters

For healthcare systems and procurement committees, dolasetron offers quantifiable pharmacoeconomic advantage over ondansetron in the PONV setting, with both lower acquisition cost and reduced rescue medication utilization.

• [1] Meyer TA, Roberson CR, Rajab MH, Heard SO, Watridge CB. Dolasetron versus ondansetron for the treatment of postoperative nausea and vomiting. Anesth Analg. 2005;100(2):373-377. doi:10.1213/01.ANE.0000144421.96275.D1 View Source
• [2] Zarate E, Watcha MF, White PF, Klein KW, Sa Rego M, Stewart DG. A comparison of the costs and efficacy of ondansetron versus dolasetron for antiemetic prophylaxis. Anesth Analg. 2000;90(6):1352-1358. doi:10.1097/00000539-200006000-00017 View Source

Comparative Efficacy in Moderately Emetogenic Chemotherapy: Palonosetron Superior in Delayed CINV

A Phase III randomized trial of 569 patients receiving moderately emetogenic chemotherapy compared single IV doses of palonosetron 0.25 mg, palonosetron 0.75 mg, and dolasetron 100 mg [1]. Complete response rates during the first 24 hours (acute phase) were 63.0% for palonosetron 0.25 mg, 57.1% for palonosetron 0.75 mg, and 52.9% for dolasetron 100 mg. In the delayed period (24-120 hours post-chemotherapy), palonosetron was superior to dolasetron [1]. A subsequent meta-analysis of five studies (2057 patients) confirmed that palonosetron was more effective than older 5-HT3 antagonists (including dolasetron) for both acute nausea (RR = 0.86; 95% CI 0.76–0.96; p = 0.007) and delayed nausea (RR = 0.82; 95% CI 0.75–0.89; p < 0.00001) [2].

Complete response (acute CINV)

Head-to-head

Dolasetron 52.9% vs palonosetron 0.25 mg 63.0%

Efficacy endpoint; delayed-phase control may differ

Phase III RCT, 569 patients

Evidence Dimension	Complete response rate at 24 hours (acute CINV)
Target Compound Data	Dolasetron 100 mg IV: CR 52.9%
Comparator Or Baseline	Palonosetron 0.25 mg IV: CR 63.0%; Palonosetron 0.75 mg IV: CR 57.1%
Quantified Difference	Palonosetron 0.25 mg: +10.1 absolute percentage points vs dolasetron
Conditions	Phase III RCT; 569 patients; moderately emetogenic chemotherapy

Why This Matters

For chemotherapy-induced nausea and vomiting, particularly where delayed-phase control is critical, palonosetron demonstrates superior efficacy to dolasetron; procurement decisions must balance this efficacy differential against cost and formulary considerations.

• [1] Eisenberg P, Figueroa-Vadillo J, Zamora R, et al. Improved prevention of moderately emetogenic chemotherapy-induced nausea and vomiting with palonosetron, a pharmacologically novel 5-HT3 receptor antagonist: results of a phase III, single-dose trial versus dolasetron. Cancer. 2003;98(11):2473-2482. doi:10.1002/cncr.11817 View Source
• [2] Popovic M, Warr DG, DeAngelis C, et al. Efficacy of palonosetron (PAL) compared to other serotonin inhibitors (5-HT3R) in preventing chemotherapy-induced nausea and vomiting (CINV) in patients receiving moderately or highly emetogenic (MoHE) treatment: systematic review and meta-analysis. Support Care Cancer. 2014;22(1):297-306. doi:10.1007/s00520-013-1963-6 View Source

Pediatric PONV Prophylaxis: Dolasetron 350 mcg/kg Provides Ondansetron-Equivalent Efficacy with Lower Institutional Cost

In a double-blind, randomized, dose-ranging study of 204 healthy children aged 2-12 years undergoing ambulatory surgery, the smallest dose of dolasetron with acceptable equivalent efficacy and patient satisfaction scores to ondansetron 100 mcg/kg IV was determined to be 350 mcg/kg [1]. There were no significant differences in emesis rates between dolasetron 175, 350, and 700 mcg/kg groups or between these groups and the ondansetron 100 mcg/kg group. Institutional costs for managing postoperative vomiting were less with dolasetron 350 mcg/kg than with ondansetron [1].

Pediatric PONV equivalence

Head-to-head

350 mcg/kg dolasetron equivalent to 100 mcg/kg ondansetron

Dose-equivalence endpoint; lower cost reported

Children 2–12 yrs, ambulatory surgery

Evidence Dimension	Dose equivalence and cost in pediatric POV prophylaxis
Target Compound Data	Dolasetron 350 mcg/kg IV: equivalent efficacy to ondansetron; lower institutional cost
Comparator Or Baseline	Ondansetron 100 mcg/kg IV
Quantified Difference	Dose of 350 mcg/kg required for ondansetron equivalence; dolasetron 45 mcg/kg significantly less effective
Conditions	Randomized double-blind study; 204 ASA I-II children aged 2-12 years undergoing superficial ambulatory surgery

Why This Matters

For pediatric formulary decisions, dolasetron provides ondansetron-equivalent antiemetic efficacy at a defined dose threshold (350 mcg/kg) with lower institutional cost, supporting evidence-based substitution in this population.

• [1] Olutoye O, Jantzen EC, Alexis R, Rajchert D, Schreiner MS, Watcha MF. A comparison of the costs and efficacy of ondansetron and dolasetron in the prophylaxis of postoperative vomiting in pediatric patients undergoing ambulatory surgery. Anesth Analg. 2003;97(2):390-396. doi:10.1213/01.ANE.0000068826.57677.84 View Source

Evidence-Based Application Scenarios for Anzemet (Dolasetron) Procurement and Selection

Cost-Sensitive PONV Prophylaxis in Adult Ambulatory Surgery

Dolasetron 12.5 mg IV provides equivalent antiemetic efficacy to ondansetron 4 mg IV while reducing total treatment costs by approximately 30% due to lower drug acquisition cost and decreased rescue medication requirements [1]. This pharmacoeconomic advantage makes dolasetron a rational formulary choice for ambulatory surgical centers with high PONV prophylaxis volume.

Pediatric Postoperative Vomiting Prophylaxis

Dolasetron 350 mcg/kg IV provides efficacy and patient satisfaction equivalent to ondansetron 100 mcg/kg IV in children undergoing ambulatory surgery, with lower institutional cost for managing postoperative vomiting [1]. This represents an evidence-based, cost-saving alternative in pediatric anesthesia protocols.

CYP2D6-Guided Antiemetic Selection

In patient populations where CYP2D6 genotyping is available or suspected (e.g., patients with prior inefficacy of CYP2D6-metabolized drugs), dolasetron's threefold exposure difference between poor and extensive metabolizers should inform selection versus alternative 5-HT3 antagonists with different metabolic pathways [1]. CYP2D6 extensive metabolizers may experience reduced efficacy with dolasetron due to accelerated hydrodolasetron clearance .

Moderately Emetogenic Chemotherapy with Cardiac Risk Stratification

For patients receiving moderately emetogenic chemotherapy without significant cardiac risk factors or concomitant QT-prolonging medications, dolasetron 100 mg oral provides effective acute-phase antiemesis. However, for patients requiring superior delayed-phase CINV control, palonosetron should be prioritized [1]. For patients with baseline QTc prolongation or cardiovascular comorbidities, the 2.94-fold increased QTc prolongation risk of dolasetron + dexamethasone relative to ondansetron + dexamethasone warrants alternative agent selection.

Application

Selection Property

Validation Focus

PONV research models – adult ambulatory surgery

Comparative cost and rescue medication endpoint

Pharmacoeconomic outcome evaluation

Pediatric PONV research models

Ondansetron dose-equivalence threshold

Efficacy and cost endpoint validation

CYP2D6 pharmacogenetic research

Prodrug clearance variability

Exposure-model interpretation by genotype

CINV research models – cardiac safety

QTc prolongation endpoint profile

Cardiac safety endpoint comparison

• [1] Meyer TA, Roberson CR, Rajab MH, Heard SO, Watridge CB. Dolasetron versus ondansetron for the treatment of postoperative nausea and vomiting. Anesth Analg. 2005;100(2):373-377. doi:10.1213/01.ANE.0000144421.96275.D1 View Source